Cas no 199329-61-8 (Hypoxanthine, disodium salt)

• Product Name: Hypoxanthine, disodium salt
• CAS No: 199329-61-8
• MF: C₅H₂N₄Na₂O
• MW: 180.07512140274
• CID: 4762325
• Update Time: 2025-06-26

Hypoxanthine, disodium salt Chemical and Physical Properties

Names and Identifiers

• T9NOU36NPS
• Hypoxanthine, disodium salt
• Hypoxanthine disodium
• Disodium 6-oxo-6H-purine-3,7-diide
• 6H-Purin-6-one, 1,9-dihydro-, sodium salt (1:2)

• Inchi： 1S/C5H3N4O.2Na/c10-5-3-4(7-1-6-3)8-2-9-5;;/h1-2H,(H-,6,7,8,9,10);;/q-1;2*+1/p-1
• InChI Key： JPOVYURXCDZDIC-UHFFFAOYSA-M
• SMILES： [Na+].[Na+].O=C1C2=C(N=C[N-]1)[N-]C=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Topological Polar Surface Area: 44.3

Additional information on Hypoxanthine, disodium salt

Hypoxanthine, Disodium Salt: A Comprehensive Overview

Hypoxanthine, disodium salt (CAS No. 199329-61-8) is a purine nucleoside derivative that has garnered significant attention in the fields of biochemistry, pharmacology, and nutrition. This compound is the sodium salt of hypoxanthine, a naturally occurring nucleobase that plays a critical role in various biological processes. Hypoxanthine itself is an intermediate in the purine metabolism pathway and serves as a precursor to both adenosine and guanosine monophosphates. The disodium salt form of hypoxanthine is often utilized in research and therapeutic applications due to its enhanced solubility and stability.

Hypoxanthine, disodium salt has been extensively studied for its potential applications in treating various medical conditions. Recent research has highlighted its role in mitigating oxidative stress and inflammation, which are underlying factors in numerous diseases, including cardiovascular disorders and neurodegenerative diseases. For instance, studies have demonstrated that hypoxanthine can act as a substrate for the enzyme xanthine oxidase, which is involved in the production of uric acid—a potent antioxidant in the body. This suggests that hypoxanthine disodium salt may have therapeutic potential in managing conditions associated with oxidative stress.

In addition to its role in purine metabolism, hypoxanthine disodium salt has been explored for its effects on cellular energy metabolism. Hypoxanthine is a key component of the adenosine monophosphate (AMP) activation pathway, which regulates cellular energy homeostasis. Emerging research indicates that modulation of this pathway could be beneficial in treating metabolic disorders such as obesity and type 2 diabetes. For example, studies have shown that hypoxanthine derivatives can enhance AMP-activated protein kinase (AMPK) activity, leading to increased energy expenditure and improved insulin sensitivity.

The sodium salt form of hypoxanthine offers several advantages over its free base counterpart. The increased solubility of hypoxanthine disodium salt makes it more suitable for use in parenteral formulations or as an ingredient in dietary supplements. Furthermore, its stability under various storage conditions ensures consistent quality and efficacy when used in research or clinical settings.

Recent advancements in biotechnology have enabled the large-scale production of hypoxanthine disodium salt through fermentation processes using engineered microbial strains. These innovations have significantly reduced the cost of production while maintaining high purity standards. As a result, hypoxanthine disodium salt has become more accessible for both academic research and commercial applications.

From a nutritional perspective, hypoxanthine disodium salt has been recognized as a valuable component in sports nutrition products due to its role in enhancing cellular energy production. Athletes and individuals engaged in high-intensity physical activities may benefit from supplementation with hypoxanthine, as it can help improve endurance and recovery by optimizing ATP synthesis.

In conclusion, hypoxanthine disodium salt (CAS No. 199329-61-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its role in purine metabolism, energy regulation, and antioxidant defense mechanisms positions it as a promising candidate for therapeutic interventions and nutritional supplementation. As ongoing research continues to uncover new insights into its biological functions and mechanisms of action, the potential for hypoxanthine disodium salt to revolutionize healthcare and nutrition remains vast.